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Compound of Interest

Compound Name: FTI-2148

Cat. No.: B1674167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the proper handling and disposal of FTI-2148, a

potent farnesyltransferase and geranylgeranyltransferase-1 inhibitor. Adherence to these

procedures is essential to ensure personnel safety and environmental protection. FTI-2148 is

classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Key Safety and Hazard Information
A summary of the pertinent safety and hazard data for FTI-2148 is provided below.
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Property Information

Chemical Name FTI-2148

CAS Number 251577-09-0

Molecular Formula C₂₄H₂₈N₄O₃S

Molecular Weight 452.57 g/mol

GHS Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.[1]

Storage Conditions

Store powder at -20°C and solutions in solvent

at -80°C. Keep container tightly sealed in a cool,

well-ventilated area[1][2].

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[1].

Personal Protective Equipment (PPE)
When handling FTI-2148 in any form (solid or in solution), the following personal protective

equipment (PPE) is mandatory to minimize exposure.

Eye Protection: Safety goggles with side-shields[1].

Hand Protection: Chemical-resistant gloves[1][3].

Body Protection: Impervious clothing, such as a lab coat[1].

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form to avoid dust and aerosol formation[1][3].

Step-by-Step Disposal Protocol for FTI-2148
The primary directive for the disposal of FTI-2148 is to consign it to an approved hazardous

waste disposal plant[1]. The following steps provide a practical workflow for laboratory

personnel.
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1. Waste Identification and Segregation:

All materials contaminated with FTI-2148, including unused product, solutions, contaminated

labware (e.g., pipette tips, vials), and spill cleanup materials, must be treated as hazardous

waste[4][5].

Segregate FTI-2148 waste from other laboratory waste streams to prevent incompatible

materials from mixing[5][6]. Specifically, keep it separate from strong acids, alkalis, and

strong oxidizing or reducing agents[1].

2. Waste Collection and Labeling:

Collect FTI-2148 waste in a designated, compatible, and leak-proof container with a tightly

fitting screw cap[5][7]. The container should be clearly labeled as "Hazardous Waste"[5][6].

The label must include the full chemical name "FTI-2148," the concentration (if in solution),

and the associated hazards (e.g., "Toxic," "Aquatic Hazard")[5][6].

3. Management of Empty Containers:

Empty containers that previously held FTI-2148 must be decontaminated before disposal.

Triple-rinse the empty container with a suitable solvent capable of dissolving FTI-2148[1][8]

[9].

Collect the rinsate from all three rinses and dispose of it as hazardous waste along with

other FTI-2148 waste[8][10].

After triple-rinsing, deface or remove the original label on the container, and mark it as

"EMPTY" or "MT"[8][9]. The decontaminated container can then be disposed of as regular

laboratory glass or plastic waste[1][8].

4. Handling Spills:

In the event of a spill, evacuate personnel from the immediate area and ensure adequate

ventilation[1].
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Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

diatomite or universal binders[1].

Collect the absorbed material and any contaminated surfaces into a sealed container for

hazardous waste disposal[1][4].

Decontaminate the spill area and any equipment by scrubbing with alcohol[1].

5. Final Disposal:

Store the collected and labeled hazardous waste in a designated satellite accumulation area

within the laboratory until it is collected by the institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor[6].

Do not dispose of FTI-2148 down the drain or in regular trash under any circumstances due

to its high aquatic toxicity[1][4].
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Caption: Logical workflow for the safe disposal of FTI-2148.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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